Cas no 145265-22-1 (a-D-Galactopyranose, O-b-D-galactopyranosyl-(1®2)-O-[b-D-galactopyranosyl-(1®3)]- (9CI))

• Product Name: a-D-Galactopyranose, O-b-D-galactopyranosyl-(1®2)-O-[b-D-galactopyranosyl-(1®3)]- (9CI)
• CAS No: 145265-22-1
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 224142
• PubChem ID: 197522
• Update Time: 2025-04-19

a-D-Galactopyranose, O-b-D-galactopyranosyl-(1®2)-O-[b-D-galactopyranosyl-(1®3)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3)]- (9CI)
• (2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• alpha-D-Galactopyranose, O-beta-D-galactopyranosyl-(1-2)-O-(beta-D-galactopyranosyl-(1-3))-
• alpha-Kolomiktriose
• beta-D-galactopyranosyl beta-D-galactopyranosyl-(1->2)-alpha-D-galactopyranoside
• 145265-22-1
• DTXSID20162957
• a-D-Galactopyranose, O-b-D-galactopyranosyl-(1®2)-O-[b-D-galactopyranosyl-(1®3)]- (9CI)

• Inchi： 1S/C18H32O16/c19-1-4-7(22)10(25)13(28)16(30-4)33-15-12(27)9(24)6(3-21)32-18(15)34-17-14(29)11(26)8(23)5(2-20)31-17/h4-29H,1-3H2/t4-,5-,6-,7+,8+,9+,10+,11+,12+,13-,14-,15-,16+,17+,18-/m1/s1
• InChI Key： ZZQBFMYCMRVZFG-NJYLIVSUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H](O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)O[C@H](CO)[C@@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 504.169
• Monoisotopic Mass: 504.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 871.3°Cat760mmHg
• Flash Point: 480.8°C
• Refractive Index: 1.673

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides